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Compound of Interest

Compound Name: 2-Bromoisophthalaldehyde

Cat. No.: B031451 Get Quote

For Researchers, Scientists, and Drug Development Professionals

2-Bromoisophthalaldehyde is a versatile aromatic aldehyde that serves as a key intermediate

in the synthesis of various organic compounds, particularly those with potential applications in

medicinal chemistry. Its unique structure, featuring two aldehyde groups and a bromine atom

on a benzene ring, allows for a diverse range of chemical transformations. This guide provides

a comprehensive overview of the available research on 2-Bromoisophthalaldehyde, focusing

on its properties, synthesis, and applications.

Core Properties of 2-Bromoisophthalaldehyde
2-Bromoisophthalaldehyde is a solid, typically appearing as a yellow to brown powder or

crystalline powder.[1] Key chemical and physical properties are summarized in the table below.
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Property Value Reference

CAS Number 79839-49-9 [2][3]

Molecular Formula C₈H₅BrO₂ [2]

Molecular Weight 213.03 g/mol [2][3]

Melting Point 139-144 °C [2]

Appearance
Yellow to brown powder or

crystalline powder
[1]

Purity ≥96.0% (GC) to >98.0% (GC) [1][4]

Solubility Slightly soluble in water [3]

Spectroscopic Data: While detailed spectroscopic data is not extensively available in the public

domain, supplier specifications confirm the identity of the compound using techniques such as

Fourier-Transform Infrared Spectroscopy (FTIR) and Proton Nuclear Magnetic Resonance (¹H

NMR).[1] For detailed analysis, it is recommended to acquire the compound from a reputable

supplier and perform independent spectroscopic characterization.

Synthesis of 2-Bromoisophthalaldehyde
Detailed, peer-reviewed synthesis protocols for 2-Bromoisophthalaldehyde are not readily

available in the initial search. However, a patent discloses a general method for the synthesis

of related brominated dialdehydes, such as 2-bromomalondialdehyde, which may offer insights

into potential synthetic strategies.

Conceptual Synthetic Workflow:

A plausible synthetic route could involve the oxidation of a corresponding diol. A generalized

workflow for such a process is outlined below. This is a conceptual representation and would

require experimental validation for 2-Bromoisophthalaldehyde.
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Caption: Conceptual workflow for the synthesis of 2-Bromoisophthalaldehyde via oxidation.

Experimental Protocol: Synthesis of a Related Compound (2-Bromomalondialdehyde)

A patented method for synthesizing 2-bromomalondialdehyde involves the oxidation of 2-

bromo-1,3-propanediol.[5] This protocol may serve as a starting point for developing a

synthesis for 2-Bromoisophthalaldehyde.
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Raw Material: 2-bromo-1,3-propanediol

Solvent: Water

Catalyst: 2,2,6,6-tetramethylpiperidine-1-oxyl (TEMPO)

Oxidizing Agent: Freshly prepared sodium hypochlorite

Procedure:

Dissolve 2-bromo-1,3-propanediol in water.

Add a catalytic amount of TEMPO under alkaline conditions (achieved by adding sodium

carbonate).

Cool the mixture to a low temperature (-10 to 0 °C).

Add sodium hypochlorite dropwise.

Allow the reaction to proceed for 3 hours.

Adjust the pH to 2 with hydrochloric acid.

The product is obtained through cooling, crystallization, and filtration.

Reported Purity: >99%

This method is noted for its mild reaction conditions and high yield for 2-

bromomalondialdehyde.[5]

Applications in Drug Development
2-Bromoisophthalaldehyde is a valuable building block in the synthesis of complex molecules

with potential therapeutic applications.

1. Synthesis of Paclitaxel-Mimicking Alkaloids with Anticancer Activity:

One of the noted applications of 2-Bromoisophthalaldehyde is in the preparation of alkaloids

that mimic the structure and function of Paclitaxel, a widely used chemotherapy drug.[1][6]
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While specific reaction details and biological activity data are not provided in the initial search,

the general workflow for utilizing an intermediate in lead compound optimization is depicted

below.

2-Bromoisophthalaldehyde

Multi-step Synthesis

Other Reagents

Paclitaxel-Mimicking Alkaloid Biological Screening Lead Compound

Click to download full resolution via product page

Caption: General workflow for developing lead compounds from 2-Bromoisophthalaldehyde.

2. Synthesis of Chromeno Fused Imidazolidinone Derivatives:

Research has demonstrated the use of 2-bromo aryl aldehydes, such as 2-
Bromoisophthalaldehyde, in the copper-catalyzed tandem O-arylation/oxidative acylation to

produce chromeno fused imidazolidinone derivatives.[7] These types of heterocyclic

compounds are of significant interest in medicinal chemistry due to their diverse biological

activities.

Logical Relationship in Tandem Reaction:

The synthesis involves a one-pot sequential reaction, highlighting an efficient approach to

building molecular complexity.
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Caption: Logical flow of the copper-catalyzed tandem reaction.

Safety Information
2-Bromoisophthalaldehyde is classified as acutely toxic if swallowed (Acute Tox. 4 Oral) and

carries the GHS07 pictogram with the signal word "Warning".[2] The hazard statement

associated with it is H302 (Harmful if swallowed).[2] It is recommended to handle this chemical

with appropriate personal protective equipment in a well-ventilated area.

Conclusion
2-Bromoisophthalaldehyde is a valuable reagent in organic synthesis, particularly for the

development of novel compounds with potential anticancer activity. While detailed experimental

protocols and extensive quantitative data are not widely published, its commercial availability

and documented applications provide a strong foundation for its use in research and drug

development. Further investigation into its reactivity and the biological activity of its derivatives

is warranted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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